5-amino-1-(4-fluorophenyl)-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-1-(4-fluorophenyl)-N-(4-methylphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C16H14FN5O/c1-10-2-6-12(7-3-10)19-16(23)14-15(18)22(21-20-14)13-8-4-11(17)5-9-13/h2-9H,18H2,1H3,(H,19,23)
• InChI Key: IQPASWKNUGLCJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=C(N(N=N2)C3=CC=C(C=C3)F)N
• Molecular Formula: C16H14FN5O
• Molecular Weight: 311.31 g/mol

Description

5-amino-1-(4-fluorophenyl)-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide, also known as AFC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine and biochemistry.

Mechanism of Action

The mechanism of action of 5-amino-1-(4-fluorophenyl)-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide involves the inhibition of specific enzymes and proteins that are involved in cell growth and inflammation. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In particular, it has been shown to inhibit the growth of cancer cells and reduce inflammation. This compound has also been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-amino-1-(4-fluorophenyl)-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide for lab experiments is its ability to selectively inhibit specific enzymes and proteins, making it a useful tool for studying the role of these molecules in various biological processes. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on 5-amino-1-(4-fluorophenyl)-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide. One area of interest is the development of new this compound derivatives with improved solubility and bioavailability. Another area of interest is the investigation of this compound's potential applications in the treatment of other diseases, such as diabetes and cardiovascular disease. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential interactions with other molecules in the body.

Synthesis Methods

The synthesis of 5-amino-1-(4-fluorophenyl)-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide involves a series of chemical reactions, including the condensation of 4-fluoroaniline and 4-methylphenyl isocyanide to form 4-fluoro-N-(4-methylphenyl)benzenecarboximidoyl chloride. This intermediate product is then reacted with sodium azide to form this compound.

Scientific Research Applications

5-amino-1-(4-fluorophenyl)-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide has been extensively studied for its potential applications in medicine and biochemistry. In particular, it has been investigated for its ability to inhibit the growth of cancer cells and as an anti-inflammatory agent. This compound has also been shown to have potential applications in the treatment of Alzheimer's disease and other neurodegenerative disorders.